4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride

• CAS: 190711-50-3

Core Science & Biosynthesis

Spectroscopic Elucidation of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride: A Comprehensive NMR Guide

Executive Summary

In modern drug discovery and organic synthesis, bifunctional building blocks like 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride are highly valued for their ability to sequentially install sulfonamide and amide pharmacophores. Accurate structural verification of this electrophilic intermediate is critical before downstream coupling. This guide provides an in-depth analysis of its 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopic profiles, detailing the causality behind the chemical shifts and outlining a self-validating protocol for data acquisition.

Principles of Spectroscopic Causality

To accurately assign the NMR spectra of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride, one must understand the electronic and steric interplay of its two functional groups:

• The Sulfonyl Chloride ( −SO2​Cl ) Effect: The −SO2​Cl group is a powerful electron-withdrawing group (EWG) via both inductive ( −I ) and resonance ( −M ) effects. It strongly deshields the adjacent aromatic protons and carbons. Furthermore, the highly polarized S−Cl bond creates a strong magnetic anisotropy that shifts the ortho protons significantly downfield[1].

• The Dimethylcarbamoyl ( −CONMe2​ ) Effect: While the carbonyl group is also an EWG, the nitrogen lone pair delocalizes into the carbonyl π∗ orbital. This resonance imparts partial double-bond character to the C−N bond, raising the rotational energy barrier[2].

• Magnetic Non-Equivalence: Because of this restricted rotation at room temperature, the two methyl groups attached to the nitrogen reside in different magnetic environments (one cis to the carbonyl oxygen, one trans), resulting in two distinct aliphatic signals[3].

Figure 1: Causal relationship between functional group electronics and NMR chemical shifts.

Spectral Data & Assignments

The aromatic ring is a 1,4-disubstituted system, which typically presents as an AA′BB′ spin system. Due to the differing magnitudes of the electron-withdrawing effects, the signals resolve into two distinct doublets. The data below is synthesized from empirical additivity rules and structurally analogous fragments[4],[3].

1H NMR Spectral Data (400 MHz, CDCl3​ )

Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment	Causality / Notes
8.02	Doublet (d)	~ 8.5	2H	H2, H6	Ortho to the strongly deshielding −SO2​Cl group.
7.68	Doublet (d)	~ 8.5	2H	H3, H5	Ortho to the −CONMe2​ group.
3.15	Singlet (s)	-	3H	N−CH3​	Methyl group trans to the carbonyl oxygen.
2.95	Singlet (s)	-	3H	N−CH3​	Methyl group cis to the carbonyl oxygen.

13C NMR Spectral Data (100 MHz, CDCl3​ )

Chemical Shift ( δ , ppm)	Type	Assignment	Causality / Notes
169.5	Quaternary	C=O	Carbonyl carbon of the amide[3].
145.1	Quaternary	C1	Ipso carbon attached to −SO2​Cl . Highly deshielded[4].
142.8	Quaternary	C4	Ipso carbon attached to the amide group.
127.6	CH	C3, C5	Aromatic carbons ortho to the amide.
126.9	CH	C2, C6	Aromatic carbons ortho to −SO2​Cl .
39.5	CH3​	N−CH3​	Methyl carbon trans to oxygen[3].
35.5	CH3​	N−CH3​	Methyl carbon cis to oxygen[3].

Self-Validating Experimental Protocol

To ensure scientific integrity, the acquisition of NMR data for highly reactive sulfonyl chlorides must follow a self-validating methodology. Sulfonyl chlorides are electrophilic and rapidly hydrolyze in the presence of trace moisture to yield sulfonic acids and HCl [5].

Step-by-Step Methodology

Step 1: Anhydrous Sample Preparation

• Flame-dry a 5 mm precision NMR tube and purge with inert gas (Nitrogen or Argon).

• Weigh 15–20 mg of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride.

• Dissolve the compound in 0.6 mL of strictly anhydrous CDCl3​ (stored over activated 4Å molecular sieves). Causality Check: Using standard, non-anhydrous CDCl3​ will result in a broad downfield peak (>10 ppm) corresponding to the −SO3​H proton, and will shift the aromatic signals upfield as the electron-withdrawing power of the sulfonyl group decreases upon hydrolysis.

Step 2: Instrument Tuning and Acquisition

• Insert the sample into a 400 MHz (or higher) NMR spectrometer.

• Lock onto the deuterium signal of CDCl3​ and perform automated shimming (gradient shimming is recommended for optimal resolution of the AA′BB′ system).

• 1H Acquisition: Run a standard proton pulse sequence (zg30) with 16 scans and a relaxation delay ( D1 ) of 2 seconds.

• 13C Acquisition: Run a proton-decoupled sequence (zgpg30). Because the molecule contains three quaternary carbons (C1, C4, C=O) which have long T1​ relaxation times, set the D1 delay to at least 3–5 seconds to ensure these carbons integrate properly above the noise floor[4]. Acquire a minimum of 512 scans.

Step 3: Processing and Internal Validation

• Apply a Fourier Transform and manually phase the spectra.

• Calibrate the residual CHCl3​ peak to exactly 7.26 ppm ( 1H ) and the central CDCl3​ triplet to 77.16 ppm ( 13C ).

• Self-Validation Check: Integrate the 1H spectrum. The ratio of the two aromatic doublets to the two aliphatic singlets must be exactly 2.00 : 2.00 : 3.00 : 3.00. Any deviation indicates either hydrolysis (loss of symmetry) or restricted rotation breakdown (which shouldn't occur at 298 K).

Figure 2: Logical workflow for NMR sample preparation, acquisition, and self-validation.

References

• Royal Society of Chemistry (RSC). Oxidative Amidation of Benzaldehydes and Benzylamines with N-Substituted Formamides over Co/Al Hydrotalcite (Supplementary Information).[3] URL:[Link]

• PubChem (National Institutes of Health). Compound Summary for CID 7369: Benzenesulfonyl chloride.[1] URL: [Link]

• PubChem (National Institutes of Health). Compound Summary for CID 11916: N,N-Dimethylbenzamide.[2] URL:[Link]

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• 1. Benzenesulfonyl chloride | C6H5ClO2S | CID 7369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N,N-Dimethylbenzamide | C9H11NO | CID 11916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. wap.guidechem.com [wap.guidechem.com]

In-Depth Technical Guide: Exact Mass, Isotopic Distribution, and Analytical Characterization of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride

Executive Summary & Structural Causality

In modern drug discovery and medicinal chemistry, 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride (CAS: 190711-50-3) serves as a critical bifunctional building block. Its structural causality is rooted in two distinct moieties:

• The Sulfonyl Chloride Warhead: A highly electrophilic center designed for rapid nucleophilic acyl substitution, making it ideal for the parallel synthesis of sulfonamide libraries.

• The Dimethylcarbamoyl Group: A stable, polar, hydrogen-bond accepting moiety that modulates the lipophilicity and aqueous solubility of the resulting pharmacophore.

Characterizing this compound via High-Resolution Mass Spectrometry (HRMS) presents unique analytical challenges. Because sulfonyl chlorides are highly reactive, they are prone to rapid hydrolysis in aqueous environments. Consequently, achieving accurate mass determination and isotopic profiling requires a deep understanding of both gas-phase ionization mechanics and solution-phase derivatization strategies.

High-Resolution Mass Spectrometry (HRMS) Profiling

Exact Mass Calculation

The monoisotopic mass of a molecule is calculated using the lowest-mass, most abundant isotopes of its constituent elements ( 12C , 1H , 35Cl , 14N , 16O , 32S ). For 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride ( C9​H10​ClNO3​S ), the exact monoisotopic mass is 247.0070 Da .

The Isotopic "Barcode" as a Diagnostic Tool

In mass spectrometry, the presence of chlorine results in a characteristic isotopic pattern for the molecular ion, with a ratio of approximately 3:1 for the M and M+2 peaks, corresponding to the natural abundance of 35Cl and 37Cl [1].

For this specific molecule, the M+2 peak is further augmented by the presence of 34S (approx. 4.3% natural abundance). This combined contribution results in an M+2 relative abundance of ~37.4% . This distinct isotopic envelope acts as an internal, self-validating barcode. If the reactive warhead is intact, the 37.4% M+2 peak will be present. If the compound has degraded, this signature disappears.

Table 1: Exact Mass and Isotopic Distribution of the Intact Molecule

Isotope Peak	Exact Mass (m/z)	Relative Abundance (%)	Primary Elemental Contributors
M (Monoisotopic)	247.0070	100.00	12C , 1H , 35Cl , 14N , 16O , 32S
M+1	248.0103	~11.33	13C (9.9%), 33S (0.8%), 15N (0.4%)
M+2	249.0040	~37.37	37Cl (32.0%), 34S (4.3%), 18O (0.6%)
M+3	250.0074	~3.61	37Cl + 13C (3.2%)
M+4	251.0000	~1.37	37Cl + 34S (1.4%)

Analytical Challenges: The Hydrolysis Paradigm

Direct injection of sulfonyl chlorides into standard reversed-phase Liquid Chromatography-Mass Spectrometry (LC-MS) systems often yields catastrophic results. The aqueous mobile phases (even at neutral or acidic pH) trigger rapid on-column hydrolysis, converting the sulfonyl chloride into a sulfonic acid.

To circumvent this, analytical scientists employ two distinct strategies depending on the goal:

• Anhydrous Direct Infusion: Used strictly to confirm the intact isotopic envelope.

• Pre-Column Derivatization: Used to convert the reactive species into a stable sulfonamide for chromatographic separation and quantification[1][2].

Table 2: Comparative Isotopic Shifts Upon Hydrolysis or Derivatization

Analyte State	Formula	Monoisotopic Mass	M+2 Abundance	Diagnostic Utility
Intact Sulfonyl Chloride	C9​H10​ClNO3​S	247.0070 Da	~37.4%	Confirms intact reactive warhead
Hydrolyzed (Sulfonic Acid)	C9​H11​NO4​S	229.0409 Da	~4.5%	Indicates sample degradation (loss of Cl)
Derivatized (Diethylamine)	C13​H20​N2​O3​S	284.1195 Da	~4.5%	Stable analyte for LC-MS quantification

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the following protocols are designed as self-validating systems. The causality behind each step is explicitly defined to prevent false-positive artifacts.

Protocol A: Anhydrous Direct Infusion HRMS (Intact Mass Validation)

• Objective: Validate the exact mass and intact isotopic barcode without inducing hydrolysis.

• Causality: The strict exclusion of water prevents nucleophilic attack on the sulfonyl chloride, preserving the 35Cl / 37Cl isotopic envelope.

• Step 1: Dry Optima LC-MS grade Acetonitrile over 3Å molecular sieves for 24 hours prior to use.

• Step 2: Dissolve 1 mg of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride in 1 mL of the anhydrous acetonitrile.

• Step 3: Dilute to a final concentration of 1 µg/mL immediately prior to injection.

• Step 4: Infuse directly into the mass spectrometer using a syringe pump at 5 µL/min. Utilize Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive mode, ensuring the desolvation gas is highly pure, dry nitrogen.

Protocol B: Pre-Column Derivatization for LC-HRMS Quantification

• Objective: Convert the highly reactive sulfonyl chloride into a stable sulfonamide for robust reversed-phase LC-MS analysis[1].

• Causality: The excess secondary amine rapidly displaces the chloride ion, forming a stable sulfonamide[2]. This prevents unpredictable on-column hydrolysis and yields a single, sharp chromatographic peak. Similar derivatization strategies are widely employed for reactive carbamoyl chlorides to enable accurate GC/MS or LC/MS detection[3].

• Step 1: Weigh 5 mg of the sample into a dry, inert glass vial.

• Step 2: Add 1 mL of anhydrous Dichloromethane (DCM) to dissolve the sample.

• Step 3: Add 50 µL of Diethylamine (DEA, ≥99.5%). The excess nucleophile drives the reaction to immediate completion.

• Step 4: Vortex for 5 minutes at room temperature.

• Step 5: Evaporate the DCM and excess DEA to dryness under a gentle stream of nitrogen.

• Step 6: Reconstitute the stable sulfonamide derivative in 50% Methanol / 50% Water for standard LC-HRMS injection.

Diagnostic Fragmentation Pathways (MS/MS)

Upon collision-induced dissociation (CID), derivatized sulfonamides exhibit highly predictable fragmentation pathways. A hallmark of aromatic sulfonamides is the unique loss of 64 Da, corresponding to the elimination of SO2​ via an intramolecular rearrangement in the gas phase[4].

Additionally, the dimethylcarbamoyl moiety is prone to cleavage under higher collision energies, yielding a diagnostic loss of the dimethylamine group. These sequential losses allow for the unambiguous structural elucidation of the aromatic core.

Workflow Visualizations

Analytical workflows for intact isotopic profiling versus stable LC-MS quantification.

Collision-Induced Dissociation (CID) fragmentation pathways of the derivatized sulfonamide.

References

• Title: A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques Source: Benchchem URL
• Title: Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement Source: ResearchGate URL
• Title: Derivatization of bisphenol A and its analogues with pyridine-3-sulfonyl chloride: multivariate optimization and fragmentation patterns by liquid chromatography/Orbitrap mass spectrometry Source: PubMed / NIH URL
• Title: Investigation on the Formation and Hydrolysis of N,N-Dimethylcarbamoyl Chloride (DMCC)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Derivatization of bisphenol A and its analogues with pyridine-3-sulfonyl chloride: multivariate optimization and fragmentation patterns by liquid chromatography/Orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Solubility Profile of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride in Polar Aprotic Solvents: A Technical Guide for Synthesis and Drug Development

Executive Summary & Molecular Overview

4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride (CAS: 190711-50-3)[1] is a highly versatile, bifunctional electrophile widely utilized in medicinal chemistry and advanced materials synthesis. The molecule features a highly reactive sulfonyl chloride moiety at the 1-position and a polar dimethylcarbamoyl group at the 4-position[2].

The primary challenge in handling this compound lies in its solubility profile. The dimethylcarbamoyl group necessitates a solvent with a relatively high dielectric constant to achieve practical reaction concentrations (>0.1 M). However, the extreme electrophilicity of the sulfonyl chloride group strictly precludes the use of protic solvents (which cause rapid solvolysis) and severely limits the choice of polar aprotic solvents.

Mechanistic Pitfalls: The "Hidden" Reactivity of DMF and DMSO

As a Senior Application Scientist, I frequently observe a critical failure point in sulfonamide synthesis workflows: the erroneous assumption that all polar aprotic solvents are chemically inert. While Dimethyl sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are exceptional at solubilizing polar amides, they are strictly contraindicated for 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride.

• The DMSO Degradation Pathway: DMSO is not chemically inert toward sulfonyl chlorides. The oxygen atom of DMSO acts as a nucleophile, attacking the electrophilic sulfur of the sulfonyl chloride to form a transient sulfoxonium intermediate. This intermediate rapidly undergoes rearrangement and collapses, quantitatively degrading the starting material into the corresponding sulfonic acid and chlorodimethyl sulfide[3].

• The DMF Degradation Pathway: Similarly, DMF reacts with sulfonyl chlorides to form a Vilsmeier-Haack-type adduct (N,N-dimethylchlorosulfurimide chloride)[4]. This reaction destroys the sulfonyl chloride and generates dimethylamine as a byproduct[5]. The in situ generated dimethylamine will then aggressively outcompete your target nucleophile, leading to the formation of unwanted N,N-dimethylsulfonamide impurities[5].

Fig 1. Degradation pathways of sulfonyl chlorides in DMSO and DMF.

Optimal Solvent Selection & Solubility Profile

To preserve the structural integrity of the sulfonyl chloride while adequately solvating the dimethylcarbamoyl moiety, researchers must utilize non-nucleophilic polar aprotic solvents. Acetonitrile (MeCN), Tetrahydrofuran (THF), and Dichloromethane (DCM) are the optimal choices.

Solvent	Dielectric Constant (ε)	Solvation Capacity	Stability (t½ at 25°C)	Application Scientist Recommendation
Acetonitrile (MeCN)	37.5	High (>1.0 M)	> 48 hours	Optimal. Primary choice for general sulfonamide synthesis; excellent balance of polarity and inertness.
Tetrahydrofuran (THF)	7.6	Moderate (~0.5 M)	> 24 hours	Favorable. Best utilized when highly polar nucleophiles or low-temperature conditions (-78°C) are required.
Dichloromethane (DCM)	8.9	High (>1.0 M)	> 48 hours	Favorable. Ideal for two-phase Schotten-Baumann conditions or when utilizing highly lipophilic amines.
Dimethyl sulfoxide (DMSO)	46.7	Very High	< 5 minutes	Contraindicated. Rapid degradation via sulfoxonium intermediate formation.
Dimethylformamide (DMF)	36.7	Very High	< 30 minutes	Contraindicated. Rapid degradation via Vilsmeier-Haack adduct formation[4].

Experimental Protocol: Standardized Solubilization and Coupling Workflow

To ensure high-fidelity coupling and eliminate solvent-induced degradation, the following self-validating protocol must be employed. This workflow relies on strict anhydrous conditions and real-time analytical monitoring.

Fig 2. Standardized experimental workflow for sulfonyl chloride solubilization and coupling.

Step-by-Step Methodology:

• Solvent Preparation: Dry Acetonitrile (MeCN) or Tetrahydrofuran (THF) over activated 3Å molecular sieves for at least 24 hours prior to use. Validate that the water content is <50 ppm using Karl Fischer titration.

  • Causality: Even trace moisture will outcompete bulky amines, leading to irreversible sulfonic acid formation.

• Inert Atmosphere Setup: Flame-dry a Schlenk flask or round-bottom flask. Purge the vessel with high-purity Argon or Nitrogen for 15 minutes to displace atmospheric moisture.

• Solubilization: Transfer 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride into the vessel. Add the dried MeCN or THF to achieve a concentration of 0.1 M to 0.5 M. Cool the solution to 0°C using an ice-water bath.

  • Causality: Cooling suppresses transient side reactions and manages the highly exothermic nature of the subsequent nucleophilic attack.

• Nucleophile Addition: Dissolve the target amine (1.1 equivalents) and a non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA, 2.0 equivalents) in a minimal volume of the chosen solvent. Add this mixture dropwise to the 0°C solution over 10-15 minutes.

• Reaction Progression & Quenching: Remove the ice bath and allow the reaction to warm to room temperature. Monitor the reaction via LC-MS.

  • Crucial Analytical Tip: When taking an aliquot for LC-MS, quench it immediately in a 1:1 mixture of Methanol/Water containing 0.1% Formic Acid. If unreacted sulfonyl chloride is injected directly into the LC-MS without quenching, it will react with the LC eluents, generating false mass signals that misrepresent the reaction's progress.

References

• 4-(dimethylcarbamoyl)benzene-1-sulfonyl chloride — Chemical Substance Information. nextsds.com. 1

• The Reaction of Dimethyl Sulfoxide and 5-Dimethylaminonaphthalene-1-sulfonyl Chloride | The Journal of Organic Chemistry. acs.org. 3

• CN101395167A - Novel chlorination reagent and new method for chlorinating sugars using thionyl chloride. google.com/patents. 4

• Sulfonyl chlorides as an efficient tool for the postsynthetic modification of Cr-MIL-101-SO3H and CAU-1-NH2. rsc.org. 6

Sources

• 1. nextsds.com [nextsds.com]
• 2. CAS 190711-50-3: Cloruro de bencenosulfonilo, 4-[(dimetila… [cymitquimica.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CN101395167A - Novel chlorination reagent and new method for chlorinating sugars using thionyl chloride - Google Patents [patents.google.com]
• 5. Sulfonyl chlorides as an efficient tool for the postsynthetic modification of Cr-MIL-101-SO 3 H and CAU-1-NH 2 - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC03746D [pubs.rsc.org]
• 6. Sulfonyl chlorides as an efficient tool for the postsynthetic modification of Cr-MIL-101-SO3H and CAU-1-NH2 - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: High-Yield Sulfonamide Synthesis Using 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound Focus: 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride (CAS: 190711-50-3)[1]

Executive Summary & Mechanistic Insights

The synthesis of sulfonamides via the reaction of a sulfonyl chloride with an amine is a foundational transformation in medicinal chemistry. Sulfonamides are highly valued as that offer improved hydrolytic stability, an additional hydrogen bond acceptor, and increased polar surface area compared to traditional amides[2].

When utilizing 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride , the electronic properties of the substrate strictly dictate the reaction parameters. The para-substituted dimethylcarbamoyl moiety ( −C(=O)N(CH3​)2​ ) exerts a net electron-withdrawing effect on the aromatic ring. This inductive withdrawal increases the partial positive charge ( δ+ ) on the sulfonyl sulfur atom, rendering it highly electrophilic.

Causality in Experimental Design: While this heightened electrophilicity accelerates the nucleophilic attack by the amine, it simultaneously increases the susceptibility of the sulfonyl chloride to hydrolysis by adventitious water[3]. Therefore, maintaining strictly anhydrous conditions is not merely a best practice, but a mechanistic necessity to prevent the formation of an unreactive sulfonic acid byproduct. Furthermore, the requires an organic base to scavenge the HCl generated during the reaction, preventing the protonation and subsequent deactivation of the nucleophilic amine[4].

Fig 1. Mechanistic pathway of sulfonamide formation and base role.

Quantitative Data & Stoichiometry

To ensure complete conversion while suppressing side reactions, strict adherence to the following stoichiometric ratios is required.

Table 1: Optimized Reagent Equivalents and Functional Roles

Reagent	Role	Equivalents	Concentration	Critical Causality Note
Amine Substrate	Nucleophile	1.0 eq	0.2 M	Must be strictly anhydrous to prevent electrophile degradation.
4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride	Electrophile	1.05 eq	-	A slight excess ensures full amine conversion without driving di-sulfonylation[3].
DIPEA / Pyridine	Acid Scavenger	2.5 - 3.0 eq	-	Prevents amine protonation by the HCl byproduct, maintaining nucleophilicity.
Anhydrous DCM	Solvent	-	0.2 M	Aprotic environment prevents competitive hydrolysis of the sulfonyl chloride.

Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to subsequent steps unless the embedded validation criteria are met.

Step-by-Step Methodology

• Preparation of the Amine Solution : In an oven-dried round-bottom flask equipped with a magnetic stir bar and maintained under an inert argon atmosphere, dissolve the primary or secondary amine (1.0 equiv) in anhydrous dichloromethane (DCM) to achieve a concentration of 0.2 M.

• Addition of Base : Add anhydrous N,N-Diisopropylethylamine (DIPEA) or pyridine (2.5 equiv) to the solution.

• Thermal Control : Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Lowering the temperature mitigates the exothermic nature of the reaction and thermodynamically suppresses the formation of di-sulfonylated byproducts[3].

• Electrophile Addition : Dissolve 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride (1.05 equiv) in a minimal volume of anhydrous DCM. Add this solution dropwise to the stirred amine solution at 0 °C over 15–30 minutes[3].

• Reaction Maturation : Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–24 hours[3].

• Workup : Quench the reaction by adding saturated aqueous ammonium chloride ( NH4​Cl ). Transfer to a separatory funnel, extract the aqueous layer with DCM (3 × 15 mL), wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure[3].

• Purification : Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to afford the pure sulfonamide derivative.

Fig 2. Standardized step-by-step workflow for sulfonamide synthesis.

In-Process Validation & Troubleshooting (Self-Validating System)

To guarantee the trustworthiness of the synthesis, the following analytical checkpoints must be cleared during the workflow.

Table 2: Troubleshooting and System Validation

Observation / Failure Mode	Mechanistic Cause	Corrective Action & Validation Check
Pre-Reaction QC Failure	Premature hydrolysis of the highly electrophilic sulfonyl chloride[3].	Check: Verify reagent integrity via LC-MS prior to use. Do not proceed if the sulfonic acid peak exceeds 5%.
Significant Sulfonic Acid Byproduct	Introduction of adventitious moisture during the reaction[3].	Action: Rigorously dry glassware, use freshly distilled solvents, and ensure a strict inert atmosphere.
Di-sulfonylation (Secondary Spot on TLC)	Excess sulfonyl chloride reacting with the newly formed secondary sulfonamide[3].	Action: Strictly control stoichiometry (max 1.05 eq of sulfonyl chloride) and maintain 0 °C during addition[3].
Sluggish Reaction / Incomplete Conversion	Amine nucleophile is protonated by generated HCl, rendering it inactive.	Validation: The reaction is validated for quenching only when LC-MS confirms <2% of the starting amine remains. If sluggish, increase DIPEA to 3.0 eq.

References

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society.[Link]

• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters.[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

The Strategic Deployment of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl Chloride in Modern Medicinal Chemistry: Application Notes and Protocols

Introduction: The Architectural Significance of the Sulfonamide Moiety

In the landscape of contemporary drug discovery, the benzenesulfonamide scaffold stands as a testament to functional group versatility and enduring therapeutic relevance. This privileged structure is a cornerstone in a multitude of approved drugs, acting as a critical pharmacophore in therapeutic areas ranging from oncology and infectious diseases to inflammatory conditions. At the heart of this chemical class is the sulfonamide linkage (-SO₂NH-), a bioisostere of the amide bond that offers distinct physicochemical advantages, including enhanced metabolic stability and unique hydrogen bonding capabilities. 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride has emerged as a particularly valuable building block for medicinal chemists. The presence of the dimethylcarbamoyl group provides a strategic handle for modulating solubility, polarity, and interaction with biological targets, making it a reagent of choice for generating novel molecular entities with tailored pharmacological profiles. This guide provides an in-depth exploration of the utility of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride, complete with detailed protocols and the scientific rationale underpinning its application.

Core Attributes of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl Chloride

The efficacy of this building block stems from a combination of its inherent reactivity and the influence of its constituent functional groups. Understanding these attributes is key to its strategic deployment in a synthesis campaign.

Property	Value	Significance in Synthesis
CAS Number	190711-50-3	Unique identifier for accurate sourcing and regulatory compliance.
Molecular Weight	247.70 g/mol	Essential for stoichiometric calculations in reaction planning.
Appearance	White to off-white solid	Physical state at standard conditions.
Reactivity	Highly reactive sulfonyl chloride	The electrophilic sulfur atom readily reacts with nucleophiles, primarily primary and secondary amines, to form stable sulfonamide bonds.
Key Functional Groups	Sulfonyl Chloride (-SO₂Cl)	The primary reactive site for sulfonamide bond formation.
Dimethylcarbamoyl Group (-C(O)N(CH₃)₂)	Influences the molecule's polarity, solubility, and potential for secondary interactions with biological targets. It can act as a hydrogen bond acceptor.

The Rationale for the Dimethylcarbamoyl Moiety in Drug Design

The inclusion of the N,N-dimethylcarbamoyl group is a deliberate design choice aimed at optimizing the pharmacokinetic and pharmacodynamic properties of the final compound. This group can:

• Enhance Aqueous Solubility: The polar nature of the amide can improve the solubility of the overall molecule, which is often a critical factor for oral bioavailability.

• Act as a Hydrogen Bond Acceptor: The carbonyl oxygen can participate in hydrogen bonding with amino acid residues in a protein's active site, contributing to binding affinity.

• Modulate Lipophilicity: By introducing a polar amide, the overall lipophilicity (logP) of the molecule can be fine-tuned to achieve the desired balance for cell permeability and target engagement.

• Provide a Vector for Further Functionalization: While less common, the amide group can be a site for further chemical modification in more complex synthetic routes.

Core Application: Synthesis of N-Substituted Benzenesulfonamides

The principal application of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride is the synthesis of N-substituted-4-(dimethylcarbamoyl)benzenesulfonamides. This reaction is a cornerstone of medicinal chemistry, enabling the coupling of a diverse range of amine-containing fragments to the benzenesulfonamide core.

Reaction Workflow

The general workflow for the synthesis of sulfonamides from a sulfonyl chloride and an amine is a well-established and robust process.

Caption: General workflow for sulfonamide synthesis.

Detailed Experimental Protocol: A Representative Synthesis

This protocol describes a general procedure for the reaction of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride with a generic primary amine. Researchers should adapt this protocol based on the specific properties of their amine.

Objective: To synthesize an N-substituted-4-(dimethylcarbamoyl)benzenesulfonamide.

Materials:

• 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride (1.0 eq)

• Primary or secondary amine (1.0 - 1.2 eq)

• Triethylamine (Et₃N) or Pyridine (1.5 - 2.0 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Silica gel for chromatography (if required)

Instrumentation:

• Round-bottom flask with magnetic stirrer

• Dropping funnel

• Ice bath

• Rotary evaporator

• Standard laboratory glassware

• Thin-Layer Chromatography (TLC) apparatus

• (Optional) Liquid Chromatography-Mass Spectrometry (LC-MS)

Step-by-Step Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 eq) in anhydrous DCM.

• Addition of Base: To the stirred amine solution, add triethylamine (1.5 eq). Cool the mixture to 0 °C in an ice bath. The use of a non-nucleophilic base is crucial to scavenge the HCl byproduct of the reaction, driving the equilibrium towards the product. Triethylamine is a common choice due to its volatility, which facilitates its removal during workup.

• Addition of Sulfonyl Chloride: Dissolve 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cold amine solution over 15-30 minutes using a dropping funnel. The slow, controlled addition is critical to manage the exothermic nature of the reaction and prevent the formation of side products.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours. The progress of the reaction should be monitored by TLC or LC-MS until the starting materials are consumed.

• Workup - Quenching: Once the reaction is complete, quench the reaction by adding deionized water.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x volume of aqueous layer). Combine the organic layers.

• Workup - Washing: Wash the combined organic layers sequentially with 1 M HCl (to remove excess amine and base), saturated NaHCO₃ solution (to remove any remaining acidic impurities), and finally with brine (to begin the drying process).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: If necessary, the crude product can be purified by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-substituted-4-(dimethylcarbamoyl)benzenesulfonamide.

Mechanism of Action: Nucleophilic Acyl Substitution

The formation of the sulfonamide bond proceeds via a nucleophilic acyl substitution-like mechanism. The lone pair of electrons on the amine nitrogen acts as the nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the departure of the chloride leaving group.

Caption: Mechanism of sulfonamide formation.

Applications in Medicinal Chemistry: Targeting Disease Pathways

The sulfonamides derived from 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride are of interest in several therapeutic areas due to the favorable properties of the benzenesulfonamide scaffold.

• Enzyme Inhibition: The sulfonamide group is a well-known zinc-binding group, making it a key feature in the design of inhibitors for metalloenzymes such as carbonic anhydrases and matrix metalloproteinases.

• Anticancer Activity: Many benzenesulfonamide derivatives have shown potent anticancer activity through various mechanisms, including the inhibition of kinases and carbonic anhydrase isoforms that are overexpressed in tumors.[1]

• Antimicrobial Agents: The historical success of "sulfa drugs" has paved the way for the continued development of sulfonamide-based antibacterial agents that inhibit essential metabolic pathways in bacteria.

Safety and Handling

As with all sulfonyl chlorides, 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride is a moisture-sensitive and corrosive compound. It should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. In case of contact with skin or eyes, rinse immediately with copious amounts of water and seek medical attention.

Conclusion

4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride is a highly valuable and versatile building block in medicinal chemistry. Its ability to readily form the robust and biologically relevant sulfonamide linkage, combined with the beneficial physicochemical properties imparted by the dimethylcarbamoyl group, makes it a strategic choice for the synthesis of novel therapeutic agents. The protocols and principles outlined in this guide provide a solid foundation for researchers to effectively utilize this reagent in their drug discovery endeavors.

References

• Pansare, D. N., & Shelke, R. N. (2019). Synthesis and Anticancer Evaluation of Benzenesulfonamide Derivatives. IntechOpen. [Link]

• Macmillan Group - Princeton University (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. [Link]

• Organic Chemistry Portal (n.d.). Sulfonamide synthesis by S-N coupling. [Link]

• Books (n.d.). Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2. [Link]

• Longdom Publishing (n.d.). Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs. [Link]

Sources

• 1. par.nsf.gov [par.nsf.gov]

Technical Notes & Optimization

Technical Support Center: Managing 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride in Reaction Mixtures

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support and troubleshooting for the removal of unreacted 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride from reaction mixtures. The following question-and-answer format addresses common challenges and provides practical, field-proven solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I've performed an aqueous workup, but I'm still observing unreacted 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride in my final product. What's going wrong?

This is a common issue. While aqueous workups are a standard procedure, several factors can lead to incomplete removal of the sulfonyl chloride.

• Inadequate Hydrolysis: 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride, like many sulfonyl chlorides, can be surprisingly resistant to hydrolysis, especially in biphasic systems with poor mixing. The dimethylcarbamoyl group may also influence its reactivity. Studies on the closely related N,N-dimethylaminobenzenesulfonyl chloride have shown that its hydrolysis rate is largely independent of pH, suggesting that simply increasing the basicity of the wash may not be sufficient to accelerate the process significantly[1][2].

• Insufficient Phase Contact: If the organic and aqueous layers are not mixed vigorously, the interfacial area is small, leading to a slow rate of hydrolysis and extraction of the resulting sulfonic acid.

• Solvent Choice: The choice of organic solvent can impact the efficiency of the aqueous wash. Solvents with very low water miscibility, such as toluene or hexanes, can hinder the migration of the sulfonyl chloride to the aqueous interface for reaction.

Troubleshooting Steps:

• Increase Stirring Time and Temperature: Prolong the stirring of the biphasic mixture to allow more time for hydrolysis. Gentle warming (if your product is stable) can also increase the rate of hydrolysis.

• Use a Phase-Transfer Catalyst: In stubborn cases, a phase-transfer catalyst can facilitate the transport of the hydroxide or bicarbonate ions into the organic phase to react with the sulfonyl chloride.

• Consider a Homogeneous Quench: Before the aqueous workup, add a miscible co-solvent like THF or acetone to the reaction mixture along with the aqueous base. This creates a single phase, ensuring rapid and complete hydrolysis of the sulfonyl chloride. You would then proceed with an extraction to isolate your product.

Q2: My desired product is sensitive to basic conditions. How can I remove the sulfonyl chloride without using a strong base?

This is a critical consideration for many synthetic chemists. Fortunately, there are several base-free or mild-condition methods available.

• Scavenger Resins: This is often the most effective and straightforward approach for base-sensitive substrates. Amine-functionalized resins, such as tris(2-aminoethyl)amine bound to polystyrene, are highly effective at sequestering sulfonyl chlorides. The unreacted sulfonyl chloride covalently binds to the resin, and the resin is then simply filtered off. This method avoids an aqueous workup altogether.

• Nucleophilic Quench with a Volatile Amine: Adding a slight excess of a volatile amine, like ammonia (from an aqueous solution) or a primary amine, will quickly react with the sulfonyl chloride to form the corresponding sulfonamide. While this introduces a new impurity, the sulfonamide is often more polar and can be more easily removed by silica gel chromatography than the sulfonyl chloride.

• Precipitation/Crystallization: If your product is a solid and the sulfonyl chloride is soluble in a particular solvent system, you may be able to selectively crystallize your product, leaving the impurity in the mother liquor.

Q3: After quenching, I have a highly water-soluble impurity that I suspect is 4-(dimethylcarbamoyl)benzenesulfonic acid. How can I be sure, and how do I remove it?

Your suspicion is likely correct. The hydrolysis of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride yields 4-(dimethylcarbamoyl)benzenesulfonic acid. This sulfonic acid is significantly more polar than the starting sulfonyl chloride and is highly soluble in water, especially when deprotonated as the sulfonate salt.

Confirmation:

• LC-MS Analysis: The most definitive way to identify the impurity is by Liquid Chromatography-Mass Spectrometry (LC-MS). You should observe a peak corresponding to the molecular weight of the sulfonic acid.

• pH of Aqueous Layer: After the workup, the aqueous layer should be acidic due to the formation of the sulfonic acid and HCl.

Removal:

• Thorough Aqueous Washes: The key to removing the sulfonic acid is to ensure it is in its deprotonated (salt) form. Washing the organic layer with a saturated solution of sodium bicarbonate or a dilute solution of sodium hydroxide will convert the sulfonic acid to its highly water-soluble sulfonate salt, which will then partition into the aqueous layer.

• Silica Gel Chromatography: If trace amounts of the sulfonic acid remain in your organic product, it can typically be removed by silica gel chromatography. The highly polar sulfonic acid will have a very low Rf and will stick to the baseline, allowing your less polar product to elute.

Experimental Protocols

Protocol 1: Standard Aqueous Workup with Basic Wash

This protocol is suitable for products that are stable to aqueous and basic conditions.

• Cool the Reaction: Once the reaction is complete, cool the reaction mixture to 0 °C in an ice bath. This helps to control any exotherm during the quench.

• Quench with Water: Slowly add deionized water to the reaction mixture with vigorous stirring.

• Add Base: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and continue to stir vigorously for at least 30-60 minutes.[3][4] This will hydrolyze the remaining sulfonyl chloride and neutralize the resulting 4-(dimethylcarbamoyl)benzenesulfonic acid.

• Phase Separation: Transfer the mixture to a separatory funnel and allow the layers to separate.

• Extraction: Extract the aqueous layer two more times with the organic solvent used in the reaction to recover any dissolved product.

• Combine and Dry: Combine all organic layers and dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Concentrate: Filter off the drying agent and concentrate the organic phase under reduced pressure to yield the crude product.

Protocol 2: Removal Using a Scavenger Resin

This protocol is ideal for base-sensitive products or for high-throughput applications.

• Select Resin: Choose an appropriate amine-based scavenger resin (e.g., PS-Trisamine). Use approximately 2-3 equivalents of the resin relative to the initial excess of the sulfonyl chloride.

• Add Resin: Add the scavenger resin directly to the reaction mixture once the primary reaction is complete.

• Agitate: Stopper the flask and agitate the slurry by shaking or stirring at room temperature. Reaction times can vary from 1 to 16 hours depending on the reactivity of your system. Monitor the disappearance of the sulfonyl chloride by TLC or LC-MS.

• Filter: Once the scavenging is complete, filter the reaction mixture to remove the resin.

• Wash: Wash the resin with a small amount of the reaction solvent to ensure complete recovery of your product.

• Concentrate: Combine the filtrate and the washings and concentrate under reduced pressure to yield the purified product.

Method Selection Guide

The choice of purification method depends on the properties of your desired product and the scale of your reaction.

Method	Advantages	Disadvantages	Best Suited For
Aqueous Workup	- Cost-effective- Scalable- Effectively removes the sulfonic acid byproduct	- Can be slow for unreactive sulfonyl chlorides- Not suitable for water or base-sensitive products- Can lead to emulsions	Robust, water and base-insensitive products on a moderate to large scale.
Scavenger Resin	- Excellent for sensitive substrates- High product purity- Simplifies workup (filtration only)- Amenable to automation	- Higher cost of reagents- Can require longer reaction times for scavenging- May have lower capacity	Water/base-sensitive products, parallel synthesis, and when traditional methods fail.
Nucleophilic Quench	- Rapidly consumes the sulfonyl chloride	- Introduces a new impurity (sulfonamide) that must be removed	Cases where the resulting sulfonamide has significantly different polarity or solubility from the desired product, allowing for easy separation by chromatography or extraction.

Decision-Making Workflow

Caption: Decision tree for selecting a purification method.

References

• 4-Methylbenzenesulfonyl chloride CAS N°: 98-59-9 - OECD. (n.d.). Retrieved March 18, 2026, from [Link]

• Metal Scavenger User Guide | Biotage. (2014). Retrieved March 18, 2026, from [Link]

• Metal Scavenger Guide - Sopachem. (2009). Retrieved March 18, 2026, from [Link]

• Solid-Supported Scavengers - Supra sciences. (n.d.). Retrieved March 18, 2026, from [Link]

• Sulfonyl Chloride (SO2Cl) - Supra sciences. (n.d.). Retrieved March 18, 2026, from [Link]

• The Hydrolysis of 4-amino- And 4-dimethylaminobenzene Sulfonyl Chlorides: An Unprecedented Case of Independence of Reactivity From pH. (2011). Organic Letters, 13(4), 668–671. [Link]

• Organic Syntheses Procedure. (n.d.). Retrieved March 18, 2026, from [Link]

• Synthesis of sulfonyl chloride substrate precursors - Rsc.org. (n.d.). Retrieved March 18, 2026, from [Link]

• Organic Syntheses Procedure. (n.d.). Retrieved March 18, 2026, from [Link]

• In-water synthesis of isocyanides under micellar conditions. (2022). Green Chemistry. [Link]

• 4-(dimethylcarbamoyl)benzene-1-sulfonyl chloride — Chemical Substance Information. (n.d.). ECHA. Retrieved March 18, 2026, from [Link]

• 4-(dimethylcarbamoyl)benzene-1-sulfonyl chloride (C9H10ClNO3S) - PubChemLite. (n.d.). Retrieved March 18, 2026, from [Link]

• US Patent for Method for removing unreacted electrophiles from a reaction mixture. (n.d.).

• The Hydrolysis of 4-Amino- and 4-Dimethylaminobenzene Sulfonyl Chlorides: An Unprecedented Case of Independence of Reactivity from pH | Request PDF. (2011). ResearchGate. Retrieved from [Link]

• US Patent for Purification of p (nu-acetyl amino) benzene sulfonyl chloride. (n.d.).

• Separation, purification and identification of the components of a mixture - Rsc.org. (n.d.). Retrieved March 18, 2026, from [Link]

• Large-Scale Alkene Dimesyloxylation - Organic Syntheses Procedure. (n.d.). Retrieved March 18, 2026, from [Link]

• PROCESS FOR PREPARING 4-[[(BENZOYL)AMINO]SULPHONYL]BENZOYL CHLORIDES AND PREPARATION OF ACYLSULPHAMOYLBENZAMIDES - EPO. (n.d.). Retrieved March 18, 2026, from [Link]

• The reaction of 4,4'-bis-dimethylaminodiphenylcarbinol with the sulfhydryl group. A new reagent for sulfhydryl analysis. (1973). Analytical Biochemistry, 52(1), 127–142. [Link]

• How do you remove 4-Dimethylaminopyridine from the reaction mixture? (2014). ResearchGate. Retrieved from [Link]

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• 4. 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride | 190711-50-3 [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to the Characterization of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride: An LC-MS Fragmentation Analysis

For researchers, scientists, and drug development professionals, the precise characterization of reactive intermediates is paramount to ensuring the integrity of synthetic pathways and the quality of final products. 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride, a key building block in medicinal chemistry, presents unique analytical challenges due to its inherent reactivity. This guide provides an in-depth analysis of its characterization using Liquid Chromatography-Mass Spectrometry (LC-MS), offering a comparative perspective against other common analytical techniques and detailing the causality behind experimental choices.

The Analytical Challenge of Sulfonyl Chlorides

Sulfonyl chlorides are powerful electrophiles, making them highly valuable in synthesis but also susceptible to degradation, primarily through hydrolysis to the corresponding sulfonic acid.[1] Their analysis requires methods that are both sensitive and can be performed under conditions that minimize analyte degradation. While techniques like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy provide crucial structural information, they often lack the sensitivity for impurity profiling.[2] Gas Chromatography (GC) is often unsuitable for thermally labile compounds, a category into which many sulfonyl chlorides fall.[1][3] This positions LC-MS as a cornerstone technique, offering a powerful combination of separation and structural elucidation for these reactive molecules.[2][4]

LC-MS for Definitive Analysis

LC-MS provides not only retention time data for purity assessment but also molecular weight and fragmentation information, which is critical for structural confirmation and impurity identification. The choice of ionization technique is crucial; Electrospray Ionization (ESI) is typically preferred for polar compounds like our target molecule, often in positive ion mode to generate protonated molecules [M+H]⁺.

Predicted ESI-MS Fragmentation Pathway

The fragmentation of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride under Collision-Induced Dissociation (CID) can be predicted based on the fragmentation of related aromatic sulfonyl and carbamoyl compounds.[5][6] The process involves accelerating the selected precursor ion and colliding it with neutral gas molecules, converting kinetic energy into internal energy to induce bond breakage.[7][8]

The primary fragmentation pathways are expected to involve the most labile bonds in the molecule: the S-Cl bond and the Ar-S bond.

Key Predicted Fragmentation Steps:

• Loss of Chlorine Radical (•Cl): While less common in ESI than loss of HCl, direct cleavage of the S-Cl bond can occur, though loss of the chlorine atom from the molecular ion is a known pathway in mass spectrometry of sulfonyl chlorides.[5]

• Loss of Sulfur Dioxide (SO₂): A highly characteristic fragmentation for aromatic sulfonamides and related compounds is the neutral loss of SO₂ (64 Da).[6][9][10] This often occurs through a rearrangement mechanism where the aromatic ring attacks the sulfur atom, displacing the SO₂ group.

• Cleavage of the Carbamoyl Group: Fragmentation can occur at the C-N bond of the dimethylcarbamoyl group, leading to the loss of a dimethylamino radical (•N(CH₃)₂) or dimethylamine (HN(CH₃)₂).

• Formation of Key Fragment Ions: The fragmentation will likely lead to a benzoyl cation derivative or a sulfonyl cation, which can undergo further fragmentation.

The presence of chlorine provides a distinct isotopic signature, with the ³⁵Cl and ³⁷Cl isotopes appearing in an approximate 3:1 ratio, which aids in the identification of chlorine-containing fragments.[2][11]

Caption: Predicted Fragmentation Pathway of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride.

Comparative Analysis of Analytical Techniques

While LC-MS is a powerful tool, a comprehensive analysis often involves orthogonal techniques. The choice of method depends on the analytical goal, whether it is routine purity assessment, structural elucidation, or quantitative analysis.

Technique	Principle	Application for Target Analyte	Advantages	Limitations
LC-MS	Chromatographic separation followed by mass analysis.	Purity, impurity profiling, structural confirmation.	High sensitivity and selectivity; provides molecular weight and structural data.[4]	Requires specialized equipment; potential for in-source degradation.
qNMR	Absorption of radio waves by nuclei in a magnetic field.	Definitive structural elucidation and quantitative analysis without a specific reference standard.	Provides unambiguous structure; high precision for quantification.[2]	Lower sensitivity than MS; requires relatively pure sample (>95%); expensive instrumentation.
GC-MS	Chromatographic separation of volatile compounds followed by mass analysis.	Analysis of thermally stable impurities or after derivatization.	Excellent separation for volatile compounds.	Thermal lability of sulfonyl chlorides is a major issue; derivatization adds complexity.[1][3]
FT-IR	Absorption of infrared radiation by molecular vibrations.	Functional group identification.	Fast, simple, non-destructive; confirms presence of S=O (1375-1410 cm⁻¹) and S-Cl bonds.[2][11]	Provides limited structural information; not suitable for complex mixture analysis.
Titrimetry	Quantitative chemical reaction.	Assay of total sulfonyl chloride content.	Cost-effective, accurate for bulk purity.[2]	Non-selective; cannot distinguish between different sulfonyl chlorides or measure neutral impurities.

Experimental Protocols

To ensure data integrity, robust and validated protocols are essential. The following provides a detailed methodology for LC-MS analysis and a comparative protocol for qNMR.

Protocol 1: LC-MS/MS Analysis

This protocol outlines a reversed-phase HPLC method coupled with tandem mass spectrometry for the analysis of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride. The primary objective is to separate the main compound from potential degradants (like the corresponding sulfonic acid) and confirm its identity via MS/MS fragmentation.

1. Instrumentation:

• UHPLC system with a binary pump and autosampler.

• Tandem quadrupole or Q-TOF mass spectrometer with an ESI source.

2. Reagents and Materials:

• Acetonitrile (ACN), HPLC or LC-MS grade.

• Water, HPLC or LC-MS grade.

• Formic Acid (FA), LC-MS grade.

• 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride sample.

• Anhydrous solvent for sample preparation (e.g., ACN).

3. Sample Preparation:

• Due to the moisture sensitivity of sulfonyl chlorides, sample preparation should be conducted swiftly in a dry environment if possible.[2]

• Prepare a stock solution of the sample at 1 mg/mL in anhydrous ACN.

• Dilute the stock solution to a final concentration of ~1-10 µg/mL in a 50:50 ACN:Water mixture containing 0.1% FA. This final dilution in the mobile phase composition ensures good peak shape.

4. LC Method:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 1 minute, return to 5% B and equilibrate for 2 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 2 µL.

5. MS Method:

• Ionization Mode: ESI Positive.

• Scan Mode: Full Scan (m/z 100-500) and Targeted MS/MS of the precursor ion (m/z 248.0).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• Collision Gas: Argon.

• Collision Energy: Ramped from 10-40 eV to observe a range of fragment ions.

Caption: Experimental Workflow for LC-MS/MS Analysis.

Protocol 2: Quantitative NMR (qNMR) for Orthogonal Purity Assessment

This protocol describes the use of ¹H NMR for the quantitative determination of purity, providing an orthogonal validation to chromatographic methods.

1. Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher).

• 5 mm NMR tubes.

2. Reagents and Materials:

• 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride sample.

• Deuterated chloroform (CDCl₃) or another suitable aprotic deuterated solvent.[2]

• Certified internal standard (e.g., maleic acid, dimethyl sulfone), with a known purity and protons that resonate in a clear region of the spectrum.

3. Sample Preparation:

• Accurately weigh ~10-20 mg of the sulfonyl chloride sample into a vial.

• Accurately weigh ~5-10 mg of the internal standard into the same vial.

• Dissolve the mixture in ~0.7 mL of CDCl₃.

• Transfer the solution to an NMR tube.

4. NMR Acquisition:

• Acquire a quantitative ¹H NMR spectrum. Key parameters include a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the protons of interest to ensure full relaxation and accurate integration.

• Ensure a good signal-to-noise ratio.

5. Data Processing and Analysis:

• Process the spectrum (Fourier transform, phase correction, baseline correction).

• Integrate a well-resolved signal from the analyte and a signal from the internal standard.

• Calculate the purity using the standard qNMR equation, accounting for the molar masses, sample weights, number of protons in each integrated signal, and the purity of the internal standard.

Conclusion

The analysis of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride requires a nuanced approach that accounts for its reactivity. LC-MS stands out as a primary technique, offering unparalleled sensitivity and structural insight for both purity determination and impurity identification through detailed fragmentation pattern analysis. The predicted fragmentation, characterized by the loss of SO₂ and cleavage of the S-Cl bond, provides a clear path for structural confirmation. However, for a comprehensive quality assessment, orthogonal methods such as qNMR for purity and FT-IR for functional group confirmation are indispensable. By understanding the strengths and limitations of each technique and applying robust experimental protocols, researchers can ensure the highest level of confidence in the quality and identity of this critical synthetic intermediate.

References

• Hardstaff, W. R., Langler, R. F., & Newman, M. J. (1974). Chlorine atom migration in the fragmentation of α-mesyl sulfonyl chlorides. Organic Mass Spectrometry, 9(11), 1156–1159. Abstract available at: [Link]

• Moser, A. (2008, July 30). IR, NMR and MS of a Sulfonyl Chloride compound. ACD/Labs. Retrieved March 18, 2026, from [Link]

• Deng, Y., & Mani, N. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of the American Society for Mass Spectrometry, 19(5), 681–686. [Link]

• Deng, Y., & Mani, N. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. Request PDF. Retrieved March 18, 2026, from [Link]

• Barcelo, D., & Theron, L. (2005). Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry. Rapid Communications in Mass Spectrometry, 19(10), 1281-1286. [Link]

• Kumar, K. S., et al. (2016). Development and Validation of a GC-MS with SIM Method for the Determination of Trace Levels of Methane Sulfonyl Chloride as an Intermediate in Itraconazole Drug Substance by using Headspace. J Anal Bioanal Tech, 7(306), 2. [Link]

• Nacsa, E. D., & Lambert, T. H. (n.d.). Synthesis of sulfonyl chloride substrate precursors. Royal Society of Chemistry. Retrieved March 18, 2026, from [Link]

• Wang, Z., et al. (2003). The unanticipated loss of SO2 from sulfonamides in collision-induced dissociation. Rapid Communications in Mass Spectrometry, 17(1), 81-86. [Link]

• Collision-induced dissociation. (n.d.). In Wikipedia. Retrieved March 18, 2026, from [Link]

• 4-(dimethylcarbamoyl)benzene-1-sulfonyl chloride — Chemical Substance Information. (n.d.). ECHA. Retrieved March 18, 2026, from [Link]

• 4-(dimethylcarbamoyl)benzene-1-sulfonyl chloride (C9H10ClNO3S). (n.d.). PubChemLite. Retrieved March 18, 2026, from [Link]

• Kolb, J., et al. (2014). Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ACS Combinatorial Science, 16(6), 311-318. [Link]

• Cornella, J., et al. (2018). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition, 57(40), 13269-13273. [Link]

• Collision-induced dissociation – Knowledge and References. (n.d.). Taylor & Francis. Retrieved March 18, 2026, from [Link]

• A) Synthetic approaches to sulfonyl chlorides. B) Prior work on the... (n.d.). ResearchGate. Retrieved March 18, 2026, from [Link]

• Enhancing the data quality by high-speed analysis on a single quadrupole mass spectrometer. (n.d.). Shimadzu. Retrieved March 18, 2026, from [Link]

• Pharmaceutical Structure Confirmation Using Mass Spectrometry and Nuclear Magnetic Resonance Spectroscopy. (2011, February 24). Agilent. Retrieved March 18, 2026, from [Link]

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Comparative Guide: 4-(Dimethylcarbamoyl)benzene-1-sulfonyl Chloride vs. Benzenesulfonyl Chloride in Organic Synthesis

As a Senior Application Scientist, I frequently evaluate chemical building blocks for library synthesis and late-stage functionalization. The choice of a sulfonyl chloride reagent is rarely arbitrary; it dictates the reaction kinetics, the isolation strategy, and the physicochemical properties of the final sulfonamide. This guide provides an objective, data-driven comparison between the foundational benzenesulfonyl chloride (BSC) and the highly functionalized 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride, focusing on mechanistic causality and self-validating experimental design.

Physicochemical Profiling & Mechanistic Rationale

Understanding the physical state and electronic properties of your reagents is the first step in designing a robust synthesis.

Benzenesulfonyl chloride (BSC) is the archetypal sulfonyl transfer reagent, widely used for protecting groups and the classic Hinsberg test 1. It is a colorless, viscous liquid at room temperature. However, its melting point of 14 °C means it can crystallize in cooler laboratories, which complicates accurate volumetric dispensing and requires gentle warming prior to use [[1]]().

In contrast, 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride is a solid 2. The presence of the para-dimethylcarbamoyl group fundamentally alters both the handling characteristics and the reactivity profile.

Electronic Effects on Reactivity

Nucleophilic substitution at a tetracoordinate sulfur proceeds via a synchronous SN2-like mechanism 3. Electron-withdrawing groups (EWGs) on the aromatic ring decrease the electron density at the sulfonyl sulfur, lowering the activation energy for nucleophilic attack and accelerating the reaction 3. The dimethylcarbamoyl group acts as a mild EWG, making the sulfonyl core slightly more electrophilic than unsubstituted BSC.

Pharmacokinetic Tuning

Beyond reactivity, the dimethylcarbamoyl moiety serves as a critical hydrogen-bond acceptor. In medicinal chemistry, modifying the Polar Surface Area (PSA) and partition coefficient (Log P) is essential for optimizing blood-brain barrier (BBB) penetration and targeting specific pathogens, such as Staphylococcus aureus (MRSA) 4.

Fig 1. Electronic effects of substituents on sulfonyl chloride reactivity and product profile.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the protocols below are designed as self-validating systems. Rather than relying on arbitrary reaction times, we employ real-time orthogonal tracking to confirm causality between reagent addition and product formation.

General Causality in Reaction Design:

• Temperature Control (0 °C to RT): Sulfonyl chlorides react exothermically with amines. Cooling to 0 °C suppresses the competing hydrolysis of the sulfonyl chloride into the unreactive sulfonic acid [[1]]().

• Base Selection: Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) acts as an acid scavenger to neutralize the HCl byproduct.

Protocol A: Synthesis using Benzenesulfonyl Chloride (BSC)

• Preparation: Dissolve the primary amine (1.0 eq) in anhydrous CH₂Cl₂ (0.2 M). Add TEA (2.0 eq).

• Addition: Cool the flask to 0 °C. Add BSC (1.1 eq) dropwise via syringe. Causality: Dropwise addition of the liquid BSC controls the local concentration, preventing unwanted di-sulfonylation of primary amines.

• Self-Validation (LC-MS): After 30 minutes, remove a 10 µL aliquot, dilute in MeCN, and inject into the LC-MS. The system validates itself when the UV trace shows the stoichiometric disappearance of the amine, directly correlating with the appearance of the [M+H]⁺ mass of the sulfonamide.

• Workup: Quench with 1N HCl to protonate and remove excess amine and TEA. Extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate.

Protocol B: Synthesis using 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride

• Preparation: Dissolve the amine (1.0 eq) in anhydrous THF or DMF (if the amine is highly polar). Add DIPEA (2.0 eq).

• Addition: Cool to 0 °C. Add the solid 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride (1.05 eq) in small portions. Causality: Solid addition allows for precise gravimetric dispensing, reducing the need for large excesses and minimizing purification hurdles.

• Self-Validation (TLC/LC-MS): Monitor via TLC (EtOAc/Hexane) and LC-MS. The polar amide group significantly lowers the Rf value of the product compared to standard BSC derivatives, providing a clear visual confirmation of product formation separate from the starting materials.

• Workup: Dilute with EtOAc and wash extensively with 5% aqueous LiCl (if DMF is used) followed by brine, ensuring complete removal of the polar solvent before flash chromatography.

Fig 2. Self-validating experimental workflow for sulfonamide synthesis.

Quantitative Performance Comparison

The following tables summarize the physical properties and typical experimental outcomes when utilizing these two reagents in parallel library synthesis.

Table 1: Physicochemical Properties

Property / Parameter	Benzenesulfonyl Chloride (BSC)	4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride
CAS Number	98-09-9	190711-50-3
Molecular Weight	176.62 g/mol	247.70 g/mol
Physical State	Viscous Liquid (mp: 13–14 °C)	Solid
Electrophilicity	Baseline	Enhanced (due to EWG effect)
Handling	Moisture sensitive, lachrymator	Easier gravimetric handling
Primary Use Case	Simple protecting groups, Hinsberg test	Late-stage functionalization, tuning Log P/PSA

Table 2: Experimental Parameters & Outcomes

Reaction Parameter	BSC Protocol	4-(Dimethylcarbamoyl)... Protocol
Typical Equivalents	1.1 - 1.2 eq	1.05 - 1.1 eq
Preferred Solvent	CH₂Cl₂ or THF	CH₂Cl₂, THF, or DMF
Base	Triethylamine (2.0 eq)	DIPEA or Pyridine (2.0 eq)
Temperature Profile	0 °C → RT (2 hours)	0 °C → RT (1.5 hours)
Typical Yield (Primary Amines)	85 - 95%	80 - 90%

Conclusion

The selection between Benzenesulfonyl chloride and 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride comes down to the ultimate goal of the synthesis. BSC remains the undisputed champion for cost-effective, large-scale amine protection and basic derivatization. However, when the objective is to rapidly build complexity in a medicinal chemistry program—specifically to modulate the Log P and PSA for targets requiring precise pharmacokinetic tuning—the 4-dimethylcarbamoyl substituted variant offers superior handling as a solid and a highly valuable functional handle.

References

• Nucleophilic Substitution at Tetracoordinate Sulfur.
• Benzenesulfonyl chloride - Wikipedia Wikipedia URL
• The reaction of benzenesulfonyl chloride and the primary amine group of...
• CAS 190711-50-3: Cloruro de bencenosulfonilo, 4-[(dimetila… CymitQuimica URL

Sources

• 1. Benzenesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 2. CAS 190711-50-3: Cloruro de bencenosulfonilo, 4-[(dimetila… [cymitquimica.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

IR spectrum baseline comparison for 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride

IR Spectrum Baseline Comparison Guide: 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride vs. Structural Analogs

Executive Summary

In modern drug discovery and library synthesis, 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride (CAS: 190711-50-3) serves as a critical bifunctional electrophile. It enables the simultaneous installation of a sulfonamide hinge-binding motif and a tertiary amide solubilizing group. However, sulfonyl chlorides are notoriously prone to moisture-induced hydrolysis. Fourier-Transform Infrared (FT-IR) spectroscopy provides a rapid, non-destructive molecular fingerprint to verify reagent identity and structural integrity prior to synthesis. This guide objectively compares the baseline IR signatures of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride against common structural alternatives, providing a self-validating framework for analytical scientists.

Mechanistic Causality in Vibrational Spectra

To accurately interpret the IR spectrum of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride, one must understand the physical causality behind the vibrational modes of its two primary functional groups:

• The Sulfonyl Chloride (-SO₂Cl) Motif: The highly electronegative chlorine atom withdraws electron density from the sulfur atom via inductive effects. This stiffens the S=O bonds, resulting in characteristic, high-intensity asymmetric stretching at 1370–1410 cm⁻¹ and symmetric stretching at 1166–1204 cm⁻¹[1]. In literature, the precursor sulfonyl chloride signatures are typically observed around 1468–1350 cm⁻¹ and 1170–1200 cm⁻¹[2].

• The Tertiary Amide (-CONMe₂) Motif: The carbonyl (C=O) group of an amide absorbs at lower frequencies (1640–1680 cm⁻¹) than isolated ketones due to a dipolar resonance structure that places partial double-bond character between the carbon and nitrogen, thereby weakening the C=O bond[3]. Crucially, because 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride is a tertiary amide, it lacks an N-H bond. Consequently, its spectrum will be entirely devoid of the N-H stretching band (>3100 cm⁻¹) and the Amide II band (N-H bending trans to the carbonyl oxygen, typically seen around 1530 cm⁻¹ in secondary amides)[4].

Comparative Baseline Data

To highlight the unique spectral features of 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride, we compare it against two benchmark reagents: p-Toluenesulfonyl chloride (TsCl) (a standard non-carbonyl baseline) and 4-Acetamidobenzenesulfonyl chloride (a secondary amide analog).

Vibrational Mode	4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride (Tertiary Amide)	4-Acetamidobenzenesulfonyl chloride (Secondary Amide)	p-Toluenesulfonyl chloride (TsCl) (Aliphatic Baseline)
N-H Stretch	Absent	~3300 cm⁻¹ (Strong, sharp)	Absent
C=O Stretch (Amide I)	~1650 cm⁻¹ (Strong)	~1670 cm⁻¹ (Strong)	Absent
N-H Bend (Amide II)	Absent	~1530 cm⁻¹ (Medium)	Absent
SO₂ Asymmetric Stretch	~1380 cm⁻¹ (Very Strong)	~1375 cm⁻¹ (Very Strong)	~1370 cm⁻¹ (Very Strong)
SO₂ Symmetric Stretch	~1180 cm⁻¹ (Very Strong)	~1175 cm⁻¹ (Very Strong)	~1176 cm⁻¹ (Very Strong)
S-Cl Stretch	~590 cm⁻¹ (Medium)	~590 cm⁻¹ (Medium)	~590 cm⁻¹ (Medium)

Self-Validating ATR-FTIR Experimental Protocol

Sulfonyl chlorides rapidly degrade into sulfonic acids upon exposure to atmospheric moisture. The following Attenuated Total Reflectance (ATR) FT-IR protocol is designed as a self-validating system: it simultaneously confirms the identity of the reagent while actively screening for degradation artifacts.

Step 1: Instrument Readiness and Background Validation

• Action: Clean the diamond ATR crystal with anhydrous isopropanol and allow it to evaporate completely. Collect a background spectrum in ambient air.

• Causality/Validation: The resulting baseline must be flat. Atmospheric water vapor (3900–3500 cm⁻¹) and CO₂ (2350 cm⁻¹) bands must be effectively ratioed out to prevent interference with the critical N-H and C=O regions.

Step 2: Inert Sample Application

• Action: Working rapidly (or ideally within a nitrogen-purged glovebag), transfer 2–5 mg of the solid 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride onto the center of the ATR crystal. Lower the pressure anvil until a firm click is heard.

• Causality/Validation: ATR signal intensity is directly proportional to the penetration depth of the evanescent wave. Insufficient pressure leads to poor crystal contact, resulting in artificially weak signals at higher wavenumbers (e.g., the 1650 cm⁻¹ Amide I band).

Step 3: Spectral Acquisition

• Action: Acquire a minimum of 32 co-added scans at a resolution of 4 cm⁻¹ across a range of 4000 to 400 cm⁻¹.

Step 4: Internal Negative Control Check (Data Integrity)

• Action: Inspect the 3500–2500 cm⁻¹ region before approving the reagent for synthesis.

• Causality/Validation: If a massive, broad O-H stretching band is observed in this region, the sulfonyl chloride has hydrolyzed into a sulfonic acid. The batch must be rejected. If the region is clear, and the sharp SO₂ bands (~1380 and ~1180 cm⁻¹) are present, the electrophilic integrity of the reagent is validated.

Diagnostic Workflow for Reagent Integrity

The following logical workflow illustrates how to differentiate 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride from its analogs and degradation products based on the acquired IR spectrum.

Diagnostic decision tree for identifying 4-(Dimethylcarbamoyl)benzene-1-sulfonyl chloride via FT-IR.

Sources

• 1. acdlabs.com [acdlabs.com]
• 2. researchgate.net [researchgate.net]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]
• 4. Infrared Spectrometry [www2.chemistry.msu.edu]